Termitomycamide E

• CAS No.: 1177258-62-6
• Product Name: Termitomycamide E
• Molecular Formula: C26H41NO2
• Molecular Weight: 399.619
• IUPAC Name: (9Z,12Z)-N-[2-(4-hydroxyphenyl)ethyl]octadeca-9,12-dienamide
• Standard InChI: InChI=1S/C26H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-26(29)27-23-22-24-18-20-25(28)21-19-24/h6-7,9-10,18-21,28H,2-5,8,11-17,22-23H2,1H3,(H,27,29)/b7-6-,10-9-
• Standard InChIKey: JTSNNDBVDQFVEG-HZJYTTRNSA-N
• SMILES: CCCCCC=CCC=CCCCCCCCC(=O)NCCC1=CC=C(C=C1)O
• Description: Endoplasmic reticulum (ER) stress, caused by accumulation of misfolded proteins and a disruption of calcium homeostasis, has been linked to several neuronal diseases including, Parkinson’s, Alzheimer’s, and prion diseases. A screen for protective activity against ER stress-dependent cell death identified termitomycamides, extracts from the fruiting bodies of T. titanicus, a notably large edible mushroom that is cultivated symbiotically in the nests of termites. Termitomycamide E is a fatty acid isolated from T. titanicus that at a dose of 0.1 μg/ml protects against ER stress-dependent cell death in Neuro2a cells induced by tunicamycin.
• Synonyms: 2/'-Deoxotermitomycamide A
• Reference: 1.Choi, J.H.,Maeda, K.,Nagai, K., et al. Termitomycamides A to E, fatty acid amides isolated from the mushroom Termitomyces titanicus, suppress endoplasmic reticulum stress. Organic Letters 12(21), 5012-5015 (2010).
• PubChem Compound: 44222268
• Last Modified: Nov 11 2021